Cas no 82397-85-1 (2-Propenoic acid, 2-methyl-, 2-chloro-3-hydroxypropyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 2-chloro-3-hydroxypropyl ester
• CAS No: 82397-85-1
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• CID: 692129
• PubChem ID: 19920018
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, 2-chloro-3-hydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-chloro-3-hydroxypropyl ester
• (2-chloro-3-hydroxypropyl) 2-methylprop-2-enoate
• SCHEMBL7532515
• 2-Chloro-3-hydroxypropyl 2-methylprop-2-enoate
• DTXSID70601321
• 82397-85-1

• Inchi： 1S/C7H11ClO3/c1-5(2)7(10)11-4-6(8)3-9/h6,9H,1,3-4H2,2H3
• InChI Key： JTMTVBCMZZJAKI-UHFFFAOYSA-N
• SMILES： ClC(CO)COC(C(=C)C)=O

Computed Properties

• Exact Mass: 178.0396719g/mol
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5Ų